
An In-depth Technical Guide to the Safety of 3,4-
Diaminobenzenesulfonic Acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3,4-Diaminobenzenesulfonic acid

Cat. No.: B1346913 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data for 3,4-
Diaminobenzenesulfonic acid (CAS No: 7474-78-4), structured to meet the needs of a

professional scientific audience. The information is compiled from various safety data sheets

and chemical databases.

Section 1: Chemical Identification
Identifier Value

IUPAC Name 3,4-diaminobenzenesulfonic acid[1]

Synonyms
3,4-Diaminobenzenesulphonic acid,

Benzenesulfonic acid, 3,4-diamino-[1][2]

CAS Number 7474-78-4[1][2][3][4][5][6]

Molecular Formula C₆H₈N₂O₃S[1][2][3][7]

Molecular Weight 188.21 g/mol [1]

Physical State
Solid, white to light yellow crystalline powder[2]

[4][7]
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Section 2: Hazard Identification and GHS
Classification
3,4-Diaminobenzenesulfonic acid is classified as a hazardous substance. The primary

hazards are related to irritation of the skin, eyes, and respiratory system.[7]

GHS Classification Summary

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[1]

[7]

Serious Eye Damage/Eye

Irritation
Category 1 / 2A

H318/H319: Causes serious

eye damage / Causes serious

eye irritation[1][7]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[7]

Acute Toxicity (Oral) Category 4 H302: Harmful if swallowed[4]

Pictograms:

alt text

(Harmful/Irritant)

alt text

(Corrosion - for serious eye damage)

Signal Word:Warning or Danger[1][7]

Logical Flow: GHS Hazard Classification

The classification process is based on evaluating the intrinsic properties of the substance

against established criteria.
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Caption: Workflow for GHS hazard classification of a chemical substance.

Section 3: Physical and Chemical Properties
A summary of key physical and chemical data is presented below. Note that some values may

vary between suppliers.

Property Value Source

Melting Point -12 °C [3][4][5]

Boiling Point 178-179 °C @ 3 mmHg [3][4][5]

Density 1.611 g/cm³ [3]

Solubility Soluble in water [2]

Stability

Stable under recommended

storage temperatures and

pressures.

[7]

Incompatible Materials Strong oxidizing agents. [7]

Hazardous Decomposition
Carbon oxides, Nitrogen

oxides, Sulfur oxides.
[7]
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Section 4: Toxicology and Exposure Effects
While specific LD50 or LC50 data for 3,4-Diaminobenzenesulfonic acid is not readily

available in the searched documents, the primary toxicological concerns are its irritant and

corrosive effects.[7]

Skin Contact: Causes skin irritation, which may manifest as itching, scaling, redness, or

blistering.[7]

Eye Contact: Causes serious eye irritation and potentially severe eye damage.[1][7]

Symptoms include redness, watering, and pain.[7]

Inhalation: May cause irritation to the respiratory system.[7]

Ingestion: Harmful if swallowed.[4] May cause irritation of the gastrointestinal tract.

No data was found to indicate that the substance is carcinogenic, mutagenic, or a reproductive

toxin.[7]

Section 5: Experimental Protocols
The hazard classifications are determined by standardized toxicological studies. While the

specific study reports for this compound are not public, the methodologies follow established

guidelines, such as those from the OECD (Organisation for Economic Co-operation and

Development).

Generalized Protocol: Acute Dermal Irritation/Corrosion (OECD 404)

Objective: To assess the potential of a substance to cause irreversible (corrosion) or

reversible (irritation) inflammatory changes to the skin.

Test System: Healthy, young adult albino rabbits are typically used.

Procedure:

A small area (approx. 6 cm²) of the animal's dorsal skin is clipped free of fur.
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0.5 g of the solid test substance, moistened with a small amount of water, is applied to the

test site under a gauze patch.

The patch is secured with tape for a 4-hour exposure period.

After exposure, the patch is removed, and the skin is gently cleansed.

Observation: The skin is examined for signs of erythema (redness) and edema (swelling) at

1, 24, 48, and 72 hours after patch removal. Scoring is done according to a standardized

scale.

Classification: The substance is classified as an irritant (Category 2) if the mean scores for

erythema or edema exceed a specified threshold.

Workflow: Dermal Irritation Test
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Caption: Generalized workflow for an OECD 404 dermal irritation study.

Section 6: First-Aid and Emergency Response
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Immediate action is required in case of exposure. Always consult a physician and show them

the Safety Data Sheet.[7]

Exposure Route First-Aid Measure

Inhalation
Move the person to fresh air. If not breathing,

give artificial respiration. Seek medical aid.[7]

Skin Contact

Immediately flush skin with running water for at

least 15 minutes while removing contaminated

clothing. Obtain medical aid.[7]

Eye Contact

Immediately flush open eyes with running water

for at least 15 minutes. Seek immediate medical

attention.[7]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Obtain medical aid

immediately.[7]

Logical Flow: Emergency First-Aid Response
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Exposure Occurs

Identify Route of Exposure

Inhalation:
1. Move to Fresh Air

2. Give Artificial Respiration if needed

 Inhaled 

Skin Contact:
1. Remove Contaminated Clothing

2. Flush with Water (15 min)

 Skin 

Eye Contact:
1. Flush with Water (15 min)

2. Remove Contacts if possible

 Eyes 

Ingestion:
1. Rinse Mouth with Water

2. DO NOT Induce Vomiting

 Ingested 

Seek Immediate Medical Attention
(Show SDS to Physician)

Click to download full resolution via product page

Caption: Decision-making flowchart for first-aid response to chemical exposure.

Section 7: Handling, Storage, and Disposal
Handling: Avoid contact with skin, eyes, and clothing.[7] Use only in a well-ventilated area

and wear appropriate personal protective equipment (PPE), including gloves and eye/face

protection.[7] Wash hands thoroughly after handling.[7]

Storage: Store in a well-ventilated place with the container tightly closed.[7] Keep locked up.

[7] Recommended storage is at 4°C, sealed, and away from moisture and light.[4][6]

Disposal: Dispose of contents and container to an approved waste disposal plant, following

local, state, and federal regulations.[7] Do not allow the product to enter drains or waterways.

[7]

Section 8: Fire-Fighting and Accidental Release
Measures
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Fire-Fighting: Use water spray, dry chemical, carbon dioxide, or chemical foam.[7]

Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.

[7]

Accidental Release: Wear protective equipment and ensure adequate ventilation.[7] For

small spills, sweep up, or absorb with inert material and place into a suitable disposal

container.[7] Prevent entry into waterways and soil.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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